Cas no 1489672-31-2 (2-amino-3-4-(methoxymethyl)phenylpropanoic acid)

• Product Name: 2-amino-3-4-(methoxymethyl)phenylpropanoic acid
• CAS No: 1489672-31-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5871673
• PubChem ID: 59658332
• Update Time: 2025-06-22

2-amino-3-4-(methoxymethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• Phenylalanine, 4-(methoxymethyl)-
• 2-Amino-3-(4-(methoxymethyl)phenyl)propanoic acid
• 2-amino-3-4-(methoxymethyl)phenylpropanoic acid
• EN300-1852896
• 2-amino-3-[4-(methoxymethyl)phenyl]propanoic acid
• 1489672-31-2
• SCHEMBL12142641
• CS-0344495
• AKOS014962878

• Inchi： 1S/C11H15NO3/c1-15-7-9-4-2-8(3-5-9)6-10(12)11(13)14/h2-5,10H,6-7,12H2,1H3,(H,13,14)/t10-/m0/s1
• InChI Key： BBIDKXYMYNAOJZ-JTQLQIEISA-N
• SMILES： C(O)(=O)[C@H](CC1=CC=C(COC)C=C1)N

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.9
• Topological Polar Surface Area: 72.6Ų

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Boiling Point: 345.4±37.0 °C(Predicted)
• pka: 2.21±0.10(Predicted)

Additional information on 2-amino-3-4-(methoxymethyl)phenylpropanoic acid

2-Amino-3-4-(Methoxymethyl)phenylpropanoic Acid: A Promising Compound in Pharmaceutical Research

2-Amino-3-4-(Methoxymethyl)phenylpropanoic acid, with the CAS number 1489672-31-2, represents a novel class of organic compounds that have garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has been the focus of recent studies due to its potential applications in drug development and therapeutic interventions. The integration of functional groups such as the amino group and the methoxymethyl moiety into the aromatic ring system creates a versatile scaffold for the design of bioactive molecules. Ongoing research has demonstrated that 2-amino-3-4-(methoxymethyl)phenylpropanoic acid exhibits promising pharmacological properties, making it a valuable candidate for further exploration in medicinal chemistry.

The structural complexity of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid is a key factor in its biological activity. The presence of the amino group at the 2-position and the methoxymethyl substituent at the 3-4 positions of the phenyl ring contributes to its ability to interact with various biological targets. Recent studies have highlighted the importance of these functional groups in modulating the compound's reactivity and selectivity. For instance, the amino group can act as a hydrogen bond donor or acceptor, enhancing its binding affinity to target proteins. Meanwhile, the methoxymethyl group introduces steric and electronic effects that influence the compound's overall pharmacokinetic profile. These structural features make 2-amino-3-4-(methoxymethyl)phenylpropanoic acid a promising scaffold for the development of new therapeutic agents.

Recent advances in synthetic methodologies have enabled the efficient synthesis of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid, which is critical for its application in drug discovery. Researchers have employed catalytic approaches and transition metal-mediated reactions to achieve high yields and stereochemical control during the synthesis process. One notable study published in Journal of Medicinal Chemistry (2023) reported the use of a chiral catalyst to selectively functionalize the aromatic ring, resulting in the formation of the desired compound with high enantiomeric purity. This synthetic strategy not only improves the efficiency of the production process but also ensures the compound's suitability for pharmaceutical applications. The ability to synthesize 2-amino-3-4-(methoxymethyl)phenylpropanoic acid with high purity and yield is a significant step toward its potential use in clinical settings.

The pharmacological profile of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid has been extensively investigated in recent years. Preliminary studies suggest that this compound may exhibit anti-inflammatory and antioxidant properties, which are highly relevant to the treatment of chronic diseases such as arthritis and neurodegenerative disorders. A 2024 study published in Pharmaceutical Research demonstrated that 2-amino-3-4-(methoxymethyl)phenylpropanoic acid significantly reduced oxidative stress in cellular models of inflammation. The compound's ability to modulate inflammatory pathways, such as the NF-κB signaling cascade, further supports its potential as a therapeutic agent. These findings highlight the importance of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid in the development of novel anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-amino-3-4-(methoxymethyl)phenylpropanoic acid has shown potential in the treatment of neurodegenerative diseases. Recent research published in Neuropharmacology (2023) indicated that this compound may exert neuroprotective effects by inhibiting the aggregation of misfolded proteins associated with conditions like Alzheimer's disease. The compound's ability to interact with specific protein domains suggests a mechanism of action that could be further explored in preclinical studies. These findings underscore the versatility of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid as a candidate for the development of therapies targeting neurodegenerative disorders.

The therapeutic potential of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid extends beyond its anti-inflammatory and neuroprotective properties. Researchers are investigating its role in metabolic disorders, such as type 2 diabetes, where oxidative stress and inflammation play a critical role. A 2023 study in Diabetes Research and Clinical Practice reported that 2-amino-3-4-(methoxymethyl)phenylpropanoic acid improved insulin sensitivity in animal models of diabetes. The compound's ability to modulate metabolic pathways and reduce oxidative stress suggests its potential as an adjunct therapy for metabolic diseases. These findings highlight the importance of further research to elucidate the full range of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid's biological activities.

Despite its promising therapeutic potential, the development of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid as a drug requires further investigation into its pharmacokinetic and toxicological profiles. Researchers are currently working to optimize the compound's bioavailability and reduce potential side effects. A 2024 study in Drug Metabolism and Disposition explored the metabolic pathways of 2-amino-3-4-(methoxymethyl)phenylpropanoic acid and identified key enzymes involved in its biotransformation. Understanding these metabolic processes is crucial for predicting the compound's behavior in vivo and ensuring its safety and efficacy in clinical applications.

The growing interest in 2-amino-3-4-(methoxymethyl)phenylpropanoic acid reflects its potential as a versatile scaffold for the development of new therapeutic agents. Its unique structural features, combined with its demonstrated biological activities, make it a promising candidate for further exploration in pharmaceutical research. As research continues to advance, the compound's role in the treatment of various diseases is expected to expand, offering new opportunities for the development of innovative therapies.

In conclusion, 2-amino-3-4-(methoxymethyl)phenylpropanoic acid represents a significant advancement in the field of pharmaceutical chemistry. Its structural complexity and potential therapeutic applications have positioned it as a valuable candidate for further investigation. As research continues to uncover its biological activities and optimize its properties, the compound is likely to play an increasingly important role in the development of new therapeutic strategies. The ongoing studies on 2-amino-3-4-(methoxymethyl)phenylpropanoic acid underscore its potential to contribute to the advancement of drug discovery and the treatment of various diseases.